Cas no 2229140-84-3 (2-(6-chloro-2-methoxypyridin-3-yl)-2-methylpropanal)

• Product Name: 2-(6-chloro-2-methoxypyridin-3-yl)-2-methylpropanal
• CAS No: 2229140-84-3
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 6396456
• PubChem ID: 165642378
• Update Time: 2025-08-05

2-(6-chloro-2-methoxypyridin-3-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-2-methoxypyridin-3-yl)-2-methylpropanal
• 2229140-84-3
• EN300-1995136

• Inchi： 1S/C10H12ClNO2/c1-10(2,6-13)7-4-5-8(11)12-9(7)14-3/h4-6H,1-3H3
• InChI Key： FGGBBWASGGVTKH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C(C=O)(C)C

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-(6-chloro-2-methoxypyridin-3-yl)-2-methylpropanal

Introduction to 2-(6-chloro-2-methoxypyridin-3-yl)-2-methylpropanal (CAS No. 2229140-84-3)

2-(6-chloro-2-methoxypyridin-3-yl)-2-methylpropanal (CAS No. 2229140-84-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, featuring a pyridine core with chloro and methoxy substituents, combined with an aldehyde functional group, presents a unique structural framework that makes it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of 2-(6-chloro-2-methoxypyridin-3-yl)-2-methylpropanal incorporates key pharmacophoric elements that are commonly associated with biological activity. The presence of the pyridine ring, which is a well-documented scaffold in many bioactive molecules, suggests potential interactions with biological targets. Specifically, the chloro and methoxy groups on the pyridine ring can influence electronic properties and hydrogen bonding capabilities, while the aldehyde group at the terminal position offers opportunities for further derivatization and functionalization.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various therapeutic pathways. Pyridine derivatives, in particular, have been extensively studied due to their ability to modulate enzyme activity and receptor binding. The compound 2-(6-chloro-2-methoxypyridin-3-yl)-2-methylpropanal is no exception and has been explored in several preclinical studies for its potential pharmacological effects.

One of the most compelling aspects of this compound is its structural similarity to known active pharmaceutical ingredients (APIs). This similarity suggests that 2-(6-chloro-2-methoxypyridin-3-yl)-2-methylpropanal may exhibit similar biological activities, making it a valuable scaffold for drug development. Additionally, the presence of multiple substituents provides flexibility for medicinal chemists to modify the molecule further, optimizing its pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of pyridine derivatives in the development of antiviral and anticancer agents. For instance, compounds containing a pyridine ring have shown efficacy against enzymes involved in viral replication and tumor growth. The aldehyde group in 2-(6-chloro-2-methoxypyridin-3-yl)-2-methylpropanal can serve as a point of attachment for other functional groups, enabling the creation of more complex molecules with enhanced biological activity.

The synthesis of 2-(6-chloro-2-methoxypyridin-3-yl)-2-methylpropanal involves multi-step organic reactions that require precise control over reaction conditions. The chlorination and methylation steps on the pyridine ring are critical and must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for larger-scale investigations.

In addition to its potential therapeutic applications, 2-(6-chloro-2-methoxypyridin-3-yl)-2-methylpropanal has also been studied for its role as an intermediate in the synthesis of more complex pharmaceuticals. Its structural features make it a versatile building block that can be incorporated into various drug candidates targeting different diseases. This versatility is particularly valuable in drug discovery pipelines where rapid screening and modification of molecular structures are essential.

The compound's stability under various conditions is another important factor to consider. Stability studies have shown that 2-(6-chloro-2-methoxypyridin-3-yl)-2-methylpropanal remains intact under controlled storage conditions, ensuring its suitability for long-term research and development purposes. This stability is crucial for maintaining the integrity of the compound during experiments and clinical trials.

Efforts are ongoing to explore new derivatives of 2-(6-chloro-2-methoxypyridin-3-yl)-2-methylpropanal that may exhibit improved pharmacological properties. By modifying specific functional groups or introducing new substituents, researchers aim to enhance binding affinity, reduce toxicity, and improve bioavailability. These modifications are often guided by computational modeling and experimental data from initial screenings.

The potential applications of 2-(6-chloro-2-methoxypyridin-3-yl)-2-methylpropanal extend beyond traditional pharmaceuticals. It has shown promise in agrochemical research as well, where similar pyridine derivatives are being explored for their effects on plant growth regulators and pest control agents. This broader applicability underscores the compound's versatility and underscores its importance as a chemical entity.

In conclusion, 2229140 84 3 stands out as a significant compound in modern chemical research due to its unique structure and potential applications in medicine and agriculture. Its synthesis challenges require innovative approaches but offer opportunities for groundbreaking discoveries. As research continues to uncover new uses for this molecule, 2229140 84 3 will undoubtedly play a crucial role in shaping future therapeutic strategies.